Cas no 1780090-21-2 (1-(3-bromo-5-methoxypyridin-4-yl)piperazine)

• Product Name: 1-(3-bromo-5-methoxypyridin-4-yl)piperazine
• CAS No: 1780090-21-2
• MF: C₁₀H₁₄BrN₃O
• MW: 272.141661167145
• CID: 6288890
• PubChem ID: 84070962
• Update Time: 2025-05-19

1-(3-bromo-5-methoxypyridin-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methoxypyridin-4-yl)piperazine
• EN300-1916605
• 1780090-21-2

• Inchi： 1S/C10H14BrN3O/c1-15-9-7-13-6-8(11)10(9)14-4-2-12-3-5-14/h6-7,12H,2-5H2,1H3
• InChI Key： IBVLIWQZNSZAQZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1N1CCNCC1)OC

Computed Properties

• Exact Mass: 271.03202g/mol
• Monoisotopic Mass: 271.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-(3-bromo-5-methoxypyridin-4-yl)piperazine

Comprehensive Overview of 1-(3-bromo-5-methoxypyridin-4-yl)piperazine (CAS No. 1780090-21-2)

1-(3-bromo-5-methoxypyridin-4-yl)piperazine, with the CAS number 1780090-21-2, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their versatile biological activities. The presence of both a bromo and a methoxy group on the pyridine ring, coupled with a piperazine moiety, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine derivatives and piperazine-based compounds has surged, driven by their applications in developing central nervous system (CNS) drugs and antimicrobial agents. Researchers are particularly interested in 1-(3-bromo-5-methoxypyridin-4-yl)piperazine due to its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These targets are critical in treating diseases like cancer, neurodegenerative disorders, and inflammatory conditions.

The compound's structural uniqueness also aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are used to construct high-affinity ligands. Its bromine atom offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for medicinal chemists exploring structure-activity relationships (SAR) to optimize drug candidates.

From a synthetic chemistry perspective, 1-(3-bromo-5-methoxypyridin-4-yl)piperazine is often synthesized via nucleophilic aromatic substitution (SNAr) reactions or cross-coupling methodologies. These methods are favored for their efficiency and compatibility with green chemistry principles, a hot topic in modern sustainable chemistry. The compound's stability under various conditions makes it suitable for scalable production, addressing the pharmaceutical industry's need for cost-effective intermediates.

Another area of interest is the compound's role in agrochemical innovation. Pyridine and piperazine derivatives are increasingly used in developing crop protection agents and pesticides with enhanced selectivity and lower environmental impact. The methoxy group in 1-(3-bromo-5-methoxypyridin-4-yl)piperazine can influence the bioavailability and metabolic stability of agrochemicals, making it a valuable scaffold for designing next-generation solutions.

Analytical characterization of this compound typically involves advanced techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and confirm the structural integrity of the compound, which is essential for regulatory compliance and reproducibility in research.

In summary, 1-(3-bromo-5-methoxypyridin-4-yl)piperazine (CAS No. 1780090-21-2) is a multifaceted compound with broad applications in drug discovery and agrochemical development. Its unique chemical properties and synthetic versatility position it as a key player in addressing some of the most pressing challenges in modern science. As research continues to evolve, this compound is likely to remain at the forefront of innovation in life sciences and material chemistry.